Cas no 1806914-80-6 (2-Bromo-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid)

• Product Name: 2-Bromo-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid
• CAS No: 1806914-80-6
• MF: C₇H₃BrF₂N₂O₄
• MW: 297.010527849197
• CID: 4862883
• Update Time: 2025-05-20

2-Bromo-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid

• Inchi： 1S/C7H3BrF2N2O4/c8-5-4(6(9)10)3(12(15)16)1-2(11-5)7(13)14/h1,6H,(H,13,14)
• InChI Key： HYQSEQTYTWRHDR-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C=C(C(=O)O)N=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.2
• Topological Polar Surface Area: 96

Additional information on 2-Bromo-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid

Professional Introduction to 2-Bromo-3-(difluoromethyl)-4-nitropyridine-6-carboxylic Acid (CAS No. 1806914-80-6)

2-Bromo-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid (CAS No. 1806914-80-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, plays a pivotal role in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a bromine atom, a difluoromethyl group, and a nitro group, makes it a versatile intermediate in the development of novel therapeutic agents.

The2-Bromo-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid is particularly valued for its utility in constructing complex pyridine derivatives. These derivatives are of immense interest due to their potential applications in the treatment of diverse diseases, including cancer, inflammation, and infectious disorders. The pyridine core is a common motif in many pharmacologically active compounds, and modifications at specific positions can significantly alter their biological activity.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting specific enzymatic pathways involved in disease progression. The2-Bromo-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid serves as a crucial building block in the synthesis of such inhibitors. For instance, studies have demonstrated its efficacy in generating compounds that inhibit kinases and other enzymes implicated in cancer signaling pathways. The bromine substituent allows for further functionalization via cross-coupling reactions, enabling the creation of more complex structures with tailored biological properties.

Thedifluoromethylgroup is another key feature of this compound that contributes to its pharmacological significance. Difluoromethyl groups are known to enhance metabolic stability and binding affinity of drug candidates. This modification is particularly valuable in the development of antiviral and anticancer agents, where maintaining structural integrity under physiological conditions is essential. Recent advancements in synthetic methodologies have made it possible to incorporate difluoromethyl groups more efficiently, further expanding the utility of2-Bromo-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid.

Thenitro groupin the molecular structure also contributes to the reactivity and functionality of this compound. Nitro groups can be reduced to amines, which are fundamental pharmacophores in many drugs. This transformation opens up numerous possibilities for derivatization and optimization of lead compounds. Researchers have leveraged this property to develop novel analogs with improved pharmacokinetic profiles and reduced toxicity.

In the realm of medicinal chemistry, the2-Bromo-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acidhas been employed in various high-throughput screening campaigns to identify new drug candidates. Its structural features make it an ideal candidate for library synthesis, where large numbers of derivatives can be generated and tested for biological activity. Such efforts have led to the discovery of several promising compounds that are currently undergoing further investigation.

The synthesis of2-Bromo-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acidis another area where significant progress has been made. Modern synthetic strategies have enabled more efficient and scalable production methods, reducing costs and improving yields. These advancements are crucial for ensuring that sufficient quantities of this compound are available for both research and commercial applications.

TheCAS No. 1806914-80-6is a unique identifier that distinguishes this compound from others in chemical databases and literature. This standardized numbering system facilitates accurate referencing and ensures that researchers worldwide can easily locate and verify information related to this molecule.

Ongoing research continues to uncover new applications for2-Bromo-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid. Emerging technologies, such as computational chemistry and machine learning, are being used to predict the biological activity of new derivatives before they are synthesized. These computational approaches have the potential to accelerate drug discovery by identifying promising candidates more rapidly.

The impact of this compound extends beyond academic research; it has practical implications for drug development pipelines in pharmaceutical companies. By providing a robust scaffold for synthesizing bioactive molecules, it enables researchers to explore new therapeutic avenues with greater confidence.

In conclusion,2-Bromo-3-(difluoromethyl)-4-nitropyridine-6-carboxylic acid(CAS No. 1806914-80-6) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for developing novel drugs targeting various diseases. As research continues to evolve, the applications of this compound are expected to expand, further solidifying its importance in medicinal chemistry.